Cas no 1272745-05-7 ((2R)-2-amino-2-(3-bromo-4-chlorophenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(3-bromo-4-chlorophenyl)ethan-1-ol
• CAS No: 1272745-05-7
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• CID: 5582358
• PubChem ID: 130699621
• Update Time: 2025-06-13

(2R)-2-amino-2-(3-bromo-4-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(3-BROMO-4-CHLOROPHENYL)ETHAN-1-OL
• (R)-beta-amino-3-bromo-4-chloro-Benzeneethanol
• EN300-1912002
• 1272745-05-7
• Y12734
• (R)-2-AMINO-2-(3-BROMO-4-CHLOROPHENYL)ETHAN-1-OL
• (2R)-2-amino-2-(3-bromo-4-chlorophenyl)ethan-1-ol

• Inchi： 1S/C8H9BrClNO/c9-6-3-5(8(11)4-12)1-2-7(6)10/h1-3,8,12H,4,11H2/t8-/m0/s1
• InChI Key： JSIJIJDMBWBMKV-QMMMGPOBSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@H](CO)N)Cl

Computed Properties

• Exact Mass: 248.95560g/mol
• Monoisotopic Mass: 248.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-2-amino-2-(3-bromo-4-chlorophenyl)ethan-1-ol

Comprehensive Overview of (2R)-2-amino-2-(3-bromo-4-chlorophenyl)ethan-1-ol (CAS No. 1272745-05-7)

(2R)-2-amino-2-(3-bromo-4-chlorophenyl)ethan-1-ol, with the CAS number 1272745-05-7, is a chiral organic compound featuring a bromo- and chloro-substituted phenyl ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique stereochemistry and functional groups. The presence of both bromo and chloro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where chiral amines play a critical role in the development of enantioselective therapeutics.

The compound’s molecular structure includes an amino group and a hydroxyl group attached to a stereogenic center, which is essential for its biological activity. This structural motif is commonly found in bioactive molecules, including beta-blockers and antidepressants. Recent studies have explored its utility in asymmetric synthesis, a hot topic in organic chemistry, where enantiopure compounds are in high demand for their superior efficacy and reduced side effects. The 3-bromo-4-chlorophenyl moiety further contributes to its versatility, enabling diverse chemical transformations.

In the context of green chemistry, researchers are investigating sustainable methods to synthesize (2R)-2-amino-2-(3-bromo-4-chlorophenyl)ethan-1-ol. Catalytic asymmetric hydrogenation and biocatalytic approaches are gaining traction, aligning with the global push for environmentally friendly processes. These methods not only improve atom economy but also reduce waste, addressing key concerns in modern chemical manufacturing. The compound’s relevance in medicinal chemistry is further highlighted by its potential as a building block for kinase inhibitors and GPCR-targeted drugs, areas of intense research in the pharmaceutical industry.

From a market perspective, the demand for chiral intermediates like 1272745-05-7 is rising, driven by the growing emphasis on precision medicine. Pharmaceutical companies are increasingly focusing on enantiomerically pure compounds to enhance drug safety and efficacy. This trend is reflected in the surge of patents and publications related to chiral synthesis and pharmaceutical intermediates. Additionally, the compound’s structural analogs have shown promise in neurodegenerative disease research, another area capturing significant scientific and public interest.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize (2R)-2-amino-2-(3-bromo-4-chlorophenyl)ethan-1-ol, ensuring high purity and correct stereochemistry. These methods are critical for quality control in both academic and industrial settings. Furthermore, computational modeling and molecular docking studies are being used to predict its interactions with biological targets, accelerating the drug discovery process. The integration of AI-driven drug design has further amplified interest in such compounds, as machine learning algorithms can identify optimal synthetic routes and potential applications.

In summary, (2R)-2-amino-2-(3-bromo-4-chlorophenyl)ethan-1-ol (CAS 1272745-05-7) is a multifaceted compound with broad relevance in pharmaceutical research, agrochemical development, and material science. Its chiral nature and functional groups make it a valuable asset in the quest for innovative therapeutics and sustainable chemical processes. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and green chemistry initiatives worldwide.